N'-{4-[(3,6-Dichloropyridin-2-yl)methoxy]phenyl}-N,N-dimethylurea

• CAS RN: 58804-02-7
• Molecular Formula: C15H15Cl2N3O2
• Molecular Weight: 340.2 g/mol
• IUPAC Name: 3-[4-[(3,6-dichloropyridin-2-yl)methoxy]phenyl]-1,1-dimethylurea
• InChI: InChI=1S/C15H15Cl2N3O2/c1-20(2)15(21)18-10-3-5-11(6-4-10)22-9-13-12(16)7-8-14(17)19-13/h3-8H,9H2,1-2H3,(H,18,21)
• InChI Key: XSZQGHISKRGVMP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC=C(C=C1)OCC2=C(C=CC(=N2)Cl)Cl

Description

N'-{4-[(3,6-Dichloropyridin-2-yl)methoxy]phenyl}-N,N-dimethylurea is a useful research compound. Its molecular formula is C15H15Cl2N3O2 and its molecular weight is 340.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium metal (0.67 grams; 0.03 mole) was dissolved in 35 ml. of methanol and N,N-dimethyl-4-hydroxyphenyl urea (5.23 grams; 0.03 mole) was added to the sodium methoxide solution and the resulting mixture stirred until it became clear. The resulting phenolate solution was added portionwise over a period of about 90 minutes to a solution of 3,6-dichloro-2-chloromethylpyridine in 20 ml. of dimethylsulfoxide while maintaining the reaction at a temperature between from about 25° to about 50° C. The reaction mixture was then distilled to remove the methanol and the residue quenched over ice. The solid isolated by filtration was recrystallized from benzene. As a result of these operations, the desired N'-(4-((3,6-dichloro-2-pyridinyl)methoxy)phenyl)-N,N-dimethyl urea compound was recovered as a crystalline solid having a melting point of 161.5° to 162.5° C.